Cas no 1261920-58-4 (5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid)

• Product Name: 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid
• CAS No: 1261920-58-4
• MF: C₁₅H₁₃FN₂O₃
• MW: 288.273727178574
• MDL: MFCD18318435
• CID: 2763549
• PubChem ID: 53224366
• Update Time: 2025-06-11

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90688295
• 5-[4-(ETHYLCARBAMOYL)-3-FLUOROPHENYL]NICOTINIC ACID
• 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid, 95%
• MFCD18318435
• 1261920-58-4
• 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid

• MDL： MFCD18318435
• Inchi： 1S/C15H13FN2O3/c1-2-18-14(19)12-4-3-9(6-13(12)16)10-5-11(15(20)21)8-17-7-10/h3-8H,2H2,1H3,(H,18,19)(H,20,21)
• InChI Key： NNFIIQCTRUAPDF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 288.09102044Da
• Monoisotopic Mass: 288.09102044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid (CAS No. 1261920-58-4): A Comprehensive Overview

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid (CAS No. 1261920-58-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and metabolic diseases. This article provides a detailed overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid is a member of the nicotinic acid derivatives, a class of compounds known for their diverse biological activities. The molecular formula of this compound is C₁₄H₁₃FNO₃, and it has a molecular weight of 268.26 g/mol. The presence of a fluorine atom and an ethylcarbamoyl group in its structure contributes to its unique pharmacological profile. The fluorine atom enhances the lipophilicity of the molecule, while the ethylcarbamoyl group imparts additional functional properties that can influence its interactions with biological targets.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration in formulation development for pharmaceutical applications. The stability of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid under various conditions, including pH, temperature, and light exposure, has been extensively studied to ensure its reliability in both laboratory and clinical settings.

Biological Activities and Mechanisms of Action

5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid has been investigated for its potential therapeutic effects on several biological systems. One of the key areas of interest is its activity as a nicotinic acetylcholine receptor (nAChR) agonist. Nicotinic acetylcholine receptors are ligand-gated ion channels that play crucial roles in neurotransmission and are implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Recent studies have shown that 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid can selectively activate specific subtypes of nAChRs, particularly the α7 nAChR subtype. This selective activation has been associated with neuroprotective effects, improved cognitive function, and reduced inflammation in preclinical models. The mechanism by which this compound exerts its effects involves modulating calcium influx through nAChR channels, which can influence intracellular signaling pathways and downstream cellular processes.

In addition to its activity on nAChRs, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid has also been explored for its potential as a PPARα agonist. Peroxisome proliferator-activated receptor alpha (PPARα) is a nuclear receptor that regulates gene expression involved in lipid metabolism and energy homeostasis. Activation of PPARα by this compound has been shown to improve insulin sensitivity and reduce triglyceride levels in animal models of metabolic syndrome.

Clinical Applications and Research Developments

The therapeutic potential of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These trials have also provided preliminary evidence of its efficacy in improving cognitive function in patients with mild cognitive impairment (MCI) and reducing inflammatory markers in patients with metabolic syndrome.

Ongoing research is focused on optimizing the pharmacokinetic properties of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid to enhance its bioavailability and therapeutic index. Strategies such as prodrug design and nanoparticle formulations are being explored to improve the delivery of this compound to target tissues. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, which could facilitate personalized medicine approaches.

Synthesis and Production

The synthesis of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route starts with the reaction of 4-bromo-3-fluorobenzonitrile with ethanamine to form the corresponding amide intermediate. This intermediate is then subjected to a series of transformations, including ring closure and functional group modifications, to yield the final product.

The production process for this compound must adhere to strict quality control standards to ensure consistency in product quality. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to monitor purity levels throughout the synthesis process. These methods also play a crucial role in characterizing impurities and degradation products that may affect the safety or efficacy of the final product.

Safety Considerations

Safety is a paramount concern in the development of any pharmaceutical compound. Extensive toxicological studies have been conducted on 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid to evaluate its potential risks to human health. These studies have included assessments of acute toxicity, genotoxicity, carcinogenicity, and reproductive toxicity. Results from these studies have generally indicated that the compound has a favorable safety profile within therapeutic dose ranges.

To further ensure patient safety, ongoing monitoring for adverse events during clinical trials is essential. Additionally, post-marketing surveillance programs will be implemented if this compound receives regulatory approval for use in humans. These programs will help identify any rare or long-term side effects that may not be apparent during preclinical or early-phase clinical testing.

FUTURE DIRECTIONS AND CONCLUSIONS

The promising therapeutic potential of 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid has opened up new avenues for research and development in the field of medicinal chemistry. Future studies will likely focus on elucidating the full spectrum of biological activities associated with this compound and identifying new indications for its use beyond neurological disorders and metabolic diseases.

In conclusion, 5-[4-(Ethylcarbamoyl)-3-fluorophenyl]nicotinic acid (CAS No. 1261920-58-4) represents an exciting advancement in the search for novel therapeutics with broad-ranging applications. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for further investigation and development as a potential treatment option for various medical conditions.